N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea
Overview
Description
N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea, also known as CMUT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has also been shown to inhibit the activity of protein kinase C (PKC), which plays a role in various cellular processes such as cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has also been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria. In addition, N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has been found to improve cognitive function and reduce oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea in lab experiments is its relatively simple synthesis method and high yield. N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea is also stable and can be stored for long periods of time. However, one limitation is that N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea may have off-target effects and may interact with other proteins and enzymes in the body, which could affect the interpretation of experimental results.
Future Directions
There are several potential future directions for research involving N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand the mechanism of action of N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea and its effects on the brain. Another area of interest is its potential as a treatment for cancer. Studies have shown that N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has anti-cancer properties, but more research is needed to determine its efficacy and safety in humans. Additionally, further studies are needed to explore the potential of N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea as an anti-bacterial agent and its effects on the immune system.
Scientific Research Applications
N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has been found to have potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. N-(4-chlorophenyl)-N'-(5-methyl-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea has also been shown to have neuroprotective effects and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(3Z)-1-(4-chlorophenyl)-3-(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN3O2S/c1-6-9(16)14-11(18-6)15-10(17)13-8-4-2-7(12)3-5-8/h2-6H,1H3,(H2,13,14,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEHUWDYGSVPWTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC(=NC(=O)NC2=CC=C(C=C2)Cl)S1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1C(=O)N/C(=N/C(=O)NC2=CC=C(C=C2)Cl)/S1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorophenyl)-3-[(2Z)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]urea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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